Cas no 139237-77-7 ((r,r)-octahydro-benzoimidazole-2-thione)

(R,R)-Octahydro-benzoimidazole-2-thione is a chiral heterocyclic compound featuring a saturated benzoimidazole core with a thioketone functional group at the 2-position. Its rigid bicyclic structure and sulfur-containing moiety make it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The (R,R) stereochemistry ensures high enantioselectivity, which is critical for developing optically active compounds. This compound exhibits stability under standard conditions and serves as a versatile building block for ligands, catalysts, and bioactive molecules. Its unique structural properties also make it useful in coordination chemistry and material science research. The product is typically supplied with high purity to meet rigorous synthetic and analytical requirements.
(r,r)-octahydro-benzoimidazole-2-thione structure
139237-77-7 structure
Product Name:(r,r)-octahydro-benzoimidazole-2-thione
CAS No:139237-77-7
MF:C7H12N2S
MW:156.248579978943
CID:902699
PubChem ID:720912
Update Time:2025-11-02

(r,r)-octahydro-benzoimidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • (r,r)-octahydro-benzoimidazole-2-thione
    • ACMC-20mcgo
    • AGN-PC-002XN7
    • Benzenamine, N-(hexahydro-1,3-benzodioxol-2-ylidene)-
    • CTK0G2361
    • trans-4,5-tetramethylene-2-(phenylimino)-1,3-dioxolane
    • trans-4,5-tetramethyleneimidazolidine-2-thione
    • (3aR,7aR)-octahydro-1H-1,3-benzodiazole-2-thione
    • 139237-77-7
    • (3aR,7aR)-1,3,3a,4,5,6,7,7a-octahydrobenzimidazole-2-thione
    • (3aR,7aR)-octahydro-2H-benzimidazole-2-thione
    • G33638
    • CS-0355898
    • SCHEMBL9100729
    • (3Ar,7ar)-octahydro-2h-benzo[d]imidazole-2-thione
    • EN300-05801
    • 64107-70-6
    • (3AR,7aR)-hexahydro-1H-benzo[d]imidazole-2(3H)-thione
    • 2H-Benzimidazole-2-thione, octahydro-, (3aR,7aR)-
    • Inchi: 1S/C7H12N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)/t5-,6-/m1/s1
    • InChI Key: INYFNNKRGLROQV-PHDIDXHHSA-N
    • SMILES: S=C1N[C@@H]2CCCC[C@H]2N1

Computed Properties

  • Exact Mass: 156.07226
  • Monoisotopic Mass: 156.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06

(r,r)-octahydro-benzoimidazole-2-thione Pricemore >>

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(r,r)-octahydro-benzoimidazole-2-thione Related Literature

Additional information on (r,r)-octahydro-benzoimidazole-2-thione

Introduction to (r,r)-Octahydro-benzoimidazole-2-thione (CAS No. 139237-77-7)

(r,r)-Octahydro-benzoimidazole-2-thione, with the chemical identifier CAS No. 139237-77-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoimidazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, characterized by the (r,r) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structural framework of (r,r)-octahydro-benzoimidazole-2-thione consists of a benzoimidazole core substituted with a thione group at the 2-position, further modified by an octahydro group that influences its three-dimensional conformation. This particular arrangement not only contributes to the molecule's stability but also enhances its ability to interact with biological macromolecules. The stereochemical purity of this compound is essential for its intended applications, particularly in drug discovery and development.

In recent years, there has been a growing interest in benzoimidazole derivatives due to their demonstrated efficacy in various therapeutic contexts. Studies have highlighted the potential of these compounds as scaffolds for the development of drugs targeting neurological disorders, infectious diseases, and cancer. The thione group in (r,r)-octahydro-benzoimidazole-2-thione is particularly noteworthy, as it can participate in hydrogen bonding and metal coordination interactions, which are critical for drug-receptor binding.

One of the most compelling aspects of (r,r)-octahydro-benzoimidazole-2-thione is its potential as a lead compound for further derivatization. Researchers have been exploring various modifications to the benzoimidazole core to optimize its pharmacokinetic and pharmacodynamic properties. For instance, introducing additional functional groups or altering the stereochemistry can significantly influence the compound's bioavailability and target specificity. The (r,r) configuration appears to enhance binding affinity to certain biological receptors, making it a valuable starting point for structure-activity relationship (SAR) studies.

The synthesis of (r,r)-octahydro-benzoimidazole-2-thione involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, are employed to achieve the desired stereochemical purity. These synthetic strategies not only ensure high yield but also minimize the formation of racemic impurities that could adversely affect biological activity.

Recent research has also focused on the computational modeling of (r,r)-octahydro-benzoimidazole-2-thione to predict its interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may interact with kinases and proteases relevant to cancer progression, as well as with neurotransmitter receptors implicated in neurological disorders. These findings underscore the compound's potential as a therapeutic agent.

In addition to its pharmacological applications, (r,r)-octahydro-benzoimidazole-2-thione has shown promise in material science research. Its unique structural features make it a candidate for developing novel materials with specific electronic and optical properties. For instance, researchers are investigating its use in organic semiconductors and luminescent materials, where its rigid core and functional groups could contribute to enhanced performance.

The regulatory landscape for compounds like (r,r)-octahydro-benzoimidazole-2-thione is continually evolving, reflecting advancements in synthetic chemistry and understanding of their biological effects. Manufacturers must adhere to stringent guidelines to ensure safety and efficacy throughout the drug development process. Collaborative efforts between academia and industry are essential for advancing knowledge and applications of this class of compounds.

Future directions in research on (r,r)-octahydro-benzoimidazole-2-thione include exploring its role in combination therapies and personalized medicine approaches. By understanding how this compound interacts with other drugs or biomarkers, researchers can develop more effective treatment strategies tailored to individual patients' needs. Furthermore, investigating its mechanism of action will provide deeper insights into its therapeutic potential and help identify new targets for intervention.

In conclusion, (r,r)-octahydro-benzoimidazole-2-thione (CAS No. 139237-77-7) represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structure, stereochemistry, and biological activity make it a valuable asset for ongoing research efforts aimed at developing novel treatments for various diseases. As scientific understanding continues to evolve, so too will the applications and significance of this remarkable molecule.

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